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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 5-acetylsalicylate, a derivative of salicylic acid, is a fine chemical with emerging

applications in the fragrance industry. Unlike its well-known counterpart, methyl salicylate (the

primary component of wintergreen oil), Methyl 5-acetylsalicylate offers a unique aromatic

profile. It is characterized as a white to light yellow-orange crystalline powder with a pleasant

and sophisticated aroma.[1][2] Its utilization extends to perfumes, soaps, and other personal

care products, where it imparts a distinctive scent.[1] This document provides detailed

application notes, experimental protocols, and relevant scientific context for the evaluation and

use of Methyl 5-acetylsalicylate as a fragrance ingredient.

Physicochemical Properties and Synthesis
A summary of the key physicochemical properties of Methyl 5-acetylsalicylate is provided in

the table below.
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Property Value Reference

Chemical Name
Methyl 5-acetyl-2-

hydroxybenzoate

CAS Number 16475-90-4

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Appearance
White to light yellow-orange

crystalline powder
[2]

Melting Point 62-64 °C

Synthesis Protocol: Acetylation of Methyl Salicylate
A common route for the synthesis of Methyl 5-acetylsalicylate involves the Friedel-Crafts

acylation of methyl salicylate. A general laboratory-scale protocol is outlined below.

Materials:

Methyl salicylate

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Tetrachloroethylene (or another suitable solvent)

Ice

Water

Saturated sodium bicarbonate solution

Hexane (for crystallization)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)
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Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dropping funnel,

and a condenser, dissolve methyl salicylate in tetrachloroethylene. Cool the solution in an ice

bath.

Addition of Acetyl Chloride: Separately, prepare a solution of acetyl chloride in

tetrachloroethylene. Add this solution to the cooled methyl salicylate solution.

Friedel-Crafts Acylation: While maintaining the temperature below 25°C, slowly add

anhydrous aluminum chloride to the reaction mixture in portions.

Reaction Monitoring: After the addition is complete, allow the mixture to stir at room

temperature for several hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: Pour the reaction mixture into a beaker containing a mixture of ice and water to

quench the reaction.

Extraction: Separate the organic layer. Wash the organic layer sequentially with water and a

saturated sodium bicarbonate solution to remove any unreacted acid and catalyst residues.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and then

remove the solvent by rotary evaporation.

Crystallization: The resulting crude product can be purified by crystallization from a suitable

solvent, such as hexane, to yield pure Methyl 5-acetylsalicylate.

Diagram of Synthesis Workflow:
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A simplified workflow for the synthesis of Methyl 5-acetylsalicylate.

Fragrance Profile and Application
While detailed sensory panel data for Methyl 5-acetylsalicylate is not extensively published, it

is generally described as having a "unique and pleasant aroma that adds a touch of

sophistication".[1] Its scent is derived from its salicylic acid chemical structure.[1] Based on the

structure, it can be inferred that the odor profile may possess sweet, phenolic, and slightly

medicinal notes, potentially with a powdery or balsamic undertone.

Potential Applications in Fragrance Compositions:

Fine Fragrances: As a modifier in floral and oriental bouquets to add complexity and a

unique signature.

Soaps and Body Washes: To provide a clean and sophisticated scent profile.

Cosmetics and Personal Care Products: As a fragrance component in lotions, creams, and

hair care products.

Experimental Protocols for Fragrance Evaluation
To fully characterize the fragrance properties of Methyl 5-acetylsalicylate, a series of

standardized experimental protocols should be employed.

Protocol 1: Gas Chromatography-Olfactometry (GC-O)
Analysis
GC-O is a technique used to determine which chemical compounds in a sample are

responsible for its aroma.

Objective: To identify the key odor-active components and characterize the odor profile of

Methyl 5-acetylsalicylate.

Instrumentation:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an

olfactometry port.
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Appropriate capillary column (e.g., DB-5, HP-INNOWax).

Humidified air supply for the olfactometry port.

Procedure:

Sample Preparation: Prepare a solution of Methyl 5-acetylsalicylate in a suitable solvent

(e.g., ethanol) at a concentration of approximately 1-10 mg/mL.

GC Conditions:

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp at 5-10°C/min to

250°C and hold for 10 minutes. (This program should be optimized based on the

compound's volatility).

Split Ratio: 10:1 (or as appropriate).

Olfactometry:

A trained sensory panelist sniffs the effluent from the olfactometry port.

The panelist records the time, intensity, and a descriptor for each odor detected.

The effluent is split between the FID and the olfactometry port.

Data Analysis: Correlate the retention times of the odor events with the peaks on the FID

chromatogram to identify the odor-active compounds.

Diagram of GC-O Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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